![molecular formula C16H22N2O3 B1656940 1-(azepan-1-yl)-2-[(E)-(4-methoxyphenyl)methylideneamino]oxyethanone CAS No. 5481-72-1](/img/structure/B1656940.png)
1-(azepan-1-yl)-2-[(E)-(4-methoxyphenyl)methylideneamino]oxyethanone
Overview
Description
1-(azepan-1-yl)-2-[(E)-(4-methoxyphenyl)methylideneamino]oxyethanone is a useful research compound. Its molecular formula is C16H22N2O3 and its molecular weight is 290.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(azepan-1-yl)-2-[(E)-(4-methoxyphenyl)methylideneamino]oxyethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(azepan-1-yl)-2-[(E)-(4-methoxyphenyl)methylideneamino]oxyethanone including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
5481-72-1 |
|---|---|
Product Name |
1-(azepan-1-yl)-2-[(E)-(4-methoxyphenyl)methylideneamino]oxyethanone |
Molecular Formula |
C16H22N2O3 |
Molecular Weight |
290.36 g/mol |
IUPAC Name |
1-(azepan-1-yl)-2-[(E)-(4-methoxyphenyl)methylideneamino]oxyethanone |
InChI |
InChI=1S/C16H22N2O3/c1-20-15-8-6-14(7-9-15)12-17-21-13-16(19)18-10-4-2-3-5-11-18/h6-9,12H,2-5,10-11,13H2,1H3/b17-12+ |
InChI Key |
UIJQPJLGIUNNPE-SFQUDFHCSA-N |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=N/OCC(=O)N2CCCCCC2 |
SMILES |
COC1=CC=C(C=C1)C=NOCC(=O)N2CCCCCC2 |
Canonical SMILES |
COC1=CC=C(C=C1)C=NOCC(=O)N2CCCCCC2 |
Origin of Product |
United States |
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